Cas no 1246833-28-2 (N-Desmethyl Terbinafine-d7)
N-Desmethyl Terbinafine-d7 Chemical and Physical Properties
Names and Identifiers
-
- N-Desmethyl Terbinafine-d7
-
- Inchi: 1S/C20H23N/c1-20(2,3)14-7-4-8-15-21-16-18-12-9-11-17-10-5-6-13-19(17)18/h4-6,8-13,21H,15-16H2,1-3H3/b8-4+
- InChI Key: IZJZLXQHMWUCIC-XBXARRHUSA-N
- SMILES: c12ccccc1cccc2CNC/C=C/C#CC(C)(C)C
N-Desmethyl Terbinafine-d7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D294302-1mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 1mg |
$224.00 | 2023-05-18 | ||
| TRC | D294302-5mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 5mg |
$953.00 | 2023-05-18 | ||
| TRC | D294302-10mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 10mg |
$1717.00 | 2023-05-18 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D294302-2.5mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 2.5mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D294302-25mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 25mg |
¥14400.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-88426-1mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 1mg |
¥1530.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-88426-5mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 5mg |
¥6500.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-88426-10mg |
N-Desmethyl Terbinafine-d7 |
1246833-28-2 | 10mg |
¥11690.00 | 2023-09-15 | ||
| TRC | D294302-50mg |
N-Desmethyl Terbinafine-D7 |
1246833-28-2 | 50mg |
$ 9200.00 | 2023-09-08 |
N-Desmethyl Terbinafine-d7 Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-Desmethyl Terbinafine-d7
Professional Introduction to N-Desmethyl Terbinafine-d7 (CAS No: 1246833-28-2)
N-Desmethyl Terbinafine-d7, a deuterated derivative of the well-known antifungal agent terbinafine, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. The chemical structure of this compound is characterized by the presence of a deuterium atom at the specific position, which makes it a valuable tool for research purposes. This introduction aims to provide a comprehensive overview of N-Desmethyl Terbinafine-d7, its properties, applications, and the latest research findings associated with it.
The compound N-Desmethyl Terbinafine-d7 (CAS No: 1246833-28-2) is structurally related to terbinafine, a widely used fungicide and antifungal medication. Terbinafine itself is known for its efficacy against a variety of dermatophytes and other fungal pathogens. The introduction of deuterium atoms into the terbinafine molecule results in N-Desmethyl Terbinafine-d7, which retains many of the pharmacological properties of its parent compound but with enhanced stability and reduced metabolic clearance. This makes it an excellent candidate for use in metabolic studies and drug interaction research.
In recent years, the use of deuterated compounds in pharmaceutical research has gained significant traction due to their ability to mimic the behavior of their non-deuterated counterparts while offering improved analytical detection. N-Desmethyl Terbinafine-d7 is particularly useful in mass spectrometry-based assays where its deuterium-labeled structure allows for better resolution and sensitivity. This has opened up new avenues for researchers studying the pharmacokinetics and pharmacodynamics of terbinafine and related compounds.
The synthesis of N-Desmethyl Terbinafine-d7 involves sophisticated organic chemistry techniques, including deuterium labeling methods such as hydrogen-deuterium exchange or direct incorporation of deuterium gas during the synthesis process. These methods require precise control over reaction conditions to ensure high yields and purity. The resulting compound is then subjected to rigorous analytical testing to confirm its identity and purity. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize the compound thoroughly.
One of the most compelling applications of N-Desmethyl Terbinafine-d7 is in the field of drug metabolism research. By studying how this deuterated derivative is processed by the body, researchers can gain insights into the metabolic pathways involved in terbinafine metabolism. This information is crucial for understanding potential drug-drug interactions and for optimizing dosing regimens. Additionally, N-Desmethyl Terbinafine-d7 can be used to develop more accurate in vitro models for predicting human drug metabolism, thereby reducing reliance on animal studies.
Recent studies have also explored the use of N-Desmethyl Terbinafine-d7 in clinical trials as an internal standard for terbinafine quantification. Internal standards are compounds that are added to biological samples at known concentrations and are used to normalize results across different samples. The use of a deuterated internal standard like N-Desmethyl Terbinafine-d7 can significantly improve the accuracy and reliability of terbinafine measurements in plasma, urine, and other biological matrices.
The impact of N-Desmethyl Terbinafine-d7 on pharmaceutical research extends beyond mere analytical applications. It has also played a role in the development of new antifungal agents. By understanding how terbinafine is metabolized and how its structure influences its efficacy, researchers can design new molecules that are more effective or have different mechanisms of action. The insights gained from studying N-Desmethyl Terbinafine-d7 could lead to the discovery of novel antifungal drugs that address emerging resistance issues.
The regulatory landscape for compounds like N-Desmethyl Terbinafine-d7 is also evolving. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are increasingly recognizing the value of deuterated compounds in drug development. These agencies often require detailed information on the pharmacokinetics and safety profiles of deuterated analogs before approving new drugs that incorporate these modifications. This has led to an increase in clinical studies focusing on deuterated versions of existing drugs.
In conclusion, N-Desmethyl Terbinafine-d7 (CAS No: 1246833-28-2) is a compound with significant potential in pharmaceutical research and drug development. Its unique properties make it an invaluable tool for studying drug metabolism, developing new antifungal agents, and improving analytical methods for drug quantification. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the years ahead.
1246833-28-2 (N-Desmethyl Terbinafine-d7) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)